Cas no 6313-56-0 (2,6-Diaminoisonicotinic acid)

• Product Name: 2,6-Diaminoisonicotinic acid
• CAS No: 6313-56-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 502981
• PubChem ID: 236987
• Update Time: 2025-04-19

2,6-Diaminoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaminoisonicotinic acid
• 2,6-diaminopyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2,6-diamino-
• 2,6-diamino-isonicotinic acid
• 2,6-diaminoisonicotins
• 2,6-Diamino-isonicotinsaeure
• AC1L5XTK
• AC1Q1GOW
• AR-1D4762
• CTK2F2845
• NSC40141
• SureCN6869717
• DTXSID80284987
• BS-49907
• NSAVBLWKSBOTSK-UHFFFAOYSA-N
• AM807127
• 2,6-Diaminoisonicotinicacid
• 6313-56-0
• J-400198
• NSC-40141
• SCHEMBL6869717
• AB66375
• 4-Pyridinecarboxylicacid,2,6-diamino-
• EN300-225927
• 4-Pyridinecarboxylic acid, 2,6-diamino-
• DB-181686

• Inchi： 1S/C6H7N3O2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)(H4,7,8,9)
• InChI Key： NSAVBLWKSBOTSK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=C(C=1)N)=O

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.535
• Boiling Point: 601.7°C at 760 mmHg
• Flash Point: 317.7°C
• Refractive Index: 1.728
• PSA: 102.23
• LogP: 1.10660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids